Cas no 2171889-04-4 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}acetic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}acetic acid
• CAS No: 2171889-04-4
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 5963164
• PubChem ID: 165580928
• Update Time: 2025-06-12

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}acetic acid
• 2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methylpentanamido}acetic acid
• 2171889-04-4
• EN300-1529344

• Inchi： 1S/C24H28N2O5/c1-15(2)16(11-22(27)25-13-23(28)29)12-26-24(30)31-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,15-16,21H,11-14H2,1-2H3,(H,25,27)(H,26,30)(H,28,29)
• InChI Key： NXODYQFHRSUITI-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NCC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}acetic acid

Professional Introduction to 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}acetic Acid (CAS No. 2171889-04-4)

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}acetic acid, with the CAS number 2171889-04-4, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly its fluoren-9-yl moiety and the presence of an amino acid derivative, contribute to its potential as a lead compound in drug discovery.

The fluoren-9-yl group is a well-known pharmacophore in medicinal chemistry, often incorporated into molecules to enhance binding affinity and metabolic stability. Its incorporation into the backbone of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}acetic acid suggests that this compound may exhibit improved pharmacokinetic properties compared to simpler analogs. Furthermore, the presence of a methoxycarbonyl group indicates a potential for further derivatization, allowing researchers to fine-tune the compound's biological activity.

In recent years, there has been growing interest in the development of novel compounds that can modulate inflammatory pathways. 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}acetic acid has been investigated for its potential role in inhibiting key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). Preliminary studies have shown that this compound can significantly reduce the production of pro-inflammatory cytokines, making it a promising candidate for therapeutic applications.

The structure of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}acetic acid also suggests that it may have interactions with various biological targets. The amino acid derivative portion of the molecule can potentially bind to receptors or enzymes involved in signal transduction pathways, leading to modulation of cellular processes. This dual functionality makes the compound an attractive candidate for further investigation in drug discovery.

One of the most compelling aspects of this compound is its potential for further optimization. The presence of multiple functional groups provides numerous opportunities for chemical modification, allowing researchers to tailor the compound's properties to specific therapeutic needs. For instance, the methoxycarbonyl group can be used as a handle for introducing additional functionalities, while the fluorenyl moiety can be modified to improve solubility or bioavailability.

The synthesis of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}acetic acid presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been employed to construct the core framework of the molecule efficiently.

In conclusion, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}acetic acid (CAS No. 2171889-04-4) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this one will play a crucial role in the development of next-generation drugs.